N'-hydroxy-1-benzofuran-5-carboximidamide

• IUPAC Name: N'-hydroxy-1-benzofuran-5-carboximidamide
• InChI: InChI=1S/C9H8N2O2/c10-9(11-12)7-1-2-8-6(5-7)3-4-13-8/h1-5,12H,(H2,10,11)
• InChI Key: RWOAWMSQPZJZLX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CO2)C=C1C(=NO)N
• Isomeric SMILES: C1=CC2=C(C=CO2)C=C1/C(=N/O)/N
• Molecular Formula: C9H8N2O2
• Molecular Weight: 176.17 g/mol
• CAS No.: 1307231-09-9

Description

N’-hydroxy-1-benzofuran-5-carboximidamide is a chemical compound with the molecular formula C9H8N2O2. It is a powder at room temperature. The compound is widely used in scientific experiments and has a range of biological and pharmacological applications.

Molecular Structure Analysis

The InChI code for N’-hydroxy-1-benzofuran-5-carboximidamide is 1S/C9H10N2O2/c10-9(11-12)7-1-2-8-6(5-7)3-4-13-8/h1-2,5,9H,3-4,10H2. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical and Chemical Properties Analysis

N’-hydroxy-1-benzofuran-5-carboximidamide is a powder at room temperature. It has a molecular weight of 178.19.

Scientific Research Applications

Synthesis and Enzyme Inhibition

• 5-Lipoxygenase Inhibitory Activities : A study by Ohemeng et al. (1994) synthesized a series of 2-substituted benzofuran hydroxyamic acids, including N'-hydroxy-1-benzofuran-5-carboximidamide. These compounds were found to be potent inhibitors of 5-lipoxygenase, an enzyme involved in the inflammatory process.

Chemistry and Synthesis

• Synthesis of Tetrahydrofurobenzofurans : Luo et al. (2005) Luo et al., 2005 used 5-hydroxy-3-methyl-3H-benzofuran-2-one as a starting material to synthesize derivatives, including tetrahydrofurobenzofurans, demonstrating the chemical versatility of benzofuran derivatives.

Biological Activity and Toxicology

• Anticholinesterase Activity : The same study by Luo et al. (2005) also reported that specific carbamates of phenols derived from benzofuran exhibited significant inhibitory activities against human acetylcholinesterase and butyrylcholinesterase, enzymes relevant in neurodegenerative diseases like Alzheimer's.

• Insect Toxins from Fungus : Research by Findlay et al. (1997) isolated compounds from an endophytic fungus, including benzofuran derivatives, which showed toxicity to certain insect cells, indicating potential for pest control applications.

• Cytotoxic Neolignans : A study on Daphniphyllum macropodum by Ma et al. (2017) identified benzofuran derivatives with significant cytotoxicity against cancer cell lines, highlighting their potential in cancer research.

Medicinal Chemistry and Drug Design

• PET Imaging of Alzheimer's Disease : Ono et al. (2006) Ono et al., 2006 synthesized benzofuran derivatives for PET imaging of amyloid plaques in Alzheimer's disease, indicating their utility in diagnostic imaging.

• Novel Anticholinesterases : Luo et al. (2005) Luo et al., 2005 also demonstrated that carbamates based on benzofuran skeletons are potent inhibitors of cholinesterases, relevant in treating conditions like Alzheimer's disease.

Safety and Hazards

N’-hydroxy-1-benzofuran-5-carboximidamide is associated with several hazard statements, including H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.